Cas no 56599-96-3 (9-Octadecynenitrile)

• Product Name: 9-Octadecynenitrile
• CAS No: 56599-96-3
• MF: C₁₈H₃₁N
• MW: 261.445445299149
• CID: 2184198
• Update Time: 2023-08-05

9-Octadecynenitrile Chemical and Physical Properties

Names and Identifiers

• 9-Octadecynenitrile
• octadec-9-ynenitrile
• SNVAOTFGBPQRDB-UHFFFAOYSA-N

• Inchi： 1S/C18H31N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-8,11-17H2,1H3
• InChI Key： SNVAOTFGBPQRDB-UHFFFAOYSA-N
• SMILES： N#CCCCCCCCC#CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 283
• XLogP3: 6.8
• Topological Polar Surface Area: 23.8